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Compound of Interest

Compound Name: 2'-Deoxyuridine-d2

Cat. No.: B583589

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for 2'-Deoxyuridine-d2.
The information presented is primarily based on the safety data sheet (SDS) for the non-
deuterated analogue, 2'-Deoxyuridine, as specific comprehensive safety data for the
deuterated form is not readily available. It is a standard and reasonable scientific practice to
assume that the isotopic labeling with deuterium does not significantly alter the chemical and
toxicological properties of the molecule. This document is intended to equip laboratory
personnel with the necessary information for the safe handling, storage, and disposal of this
compound.

Chemical and Physical Properties

2'-Deoxyuridine and its deuterated analogue are pyrimidine nucleosides. Understanding their
physical and chemical properties is fundamental to their safe handling and use in experimental
settings.
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Property Value Reference
Molecular Formula CoH10D2N20s [1]
Molecular Weight 230.2 g/mol [1]
Appearance White to off-white powder [2][3]
Melting Point 167-169 °C [2]
Boiling Point ~370.01 °C (rough estimate) [2]
- Water: 300 g/L (20 °C)[2], 50
mg/mL[3][4]- DMSO: Slightly
soluble[2], 10 mg/mL[1], 45
N mg/mL[5]- Methanol: Slightly
Solubility
soluble (when heated)[2]-
Ethanol: Slightly soluble[1]-
PBS (pH 7.2): 5 mg/mL[1]- 1 M
NH4OH: 50 mg/mL][3]
9.3 (in H20 at 25 °C,
pKa [2]

uncertain)

Storage Temperature

2-8°C[2] or -20°C[1]

Stability

Stable for at least 4 years
when stored at -20°C[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2'-Deoxyuridine is classified with the following hazards:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]

Specific Target Organ Toxicity H335: May cause respiratory

— Single Exposure 3 o
) o irritation[2]
(Respiratory tract irritation)
Hazardous to the Aquatic . o
1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic _ o
] H410: Very toxic to aquatic life
Environment, Long-term 1 _ _
with long lasting effects
Hazard

GHS Pictograms:
e alt text
o alt text

Signal Word: Warning[2]

Experimental Protocols

While specific experimental protocols for the safety assessment of 2'-Deoxyuridine-d2 are not
detailed in the provided search results, standard methodologies for evaluating chemical
hazards are well-established. The following outlines the general approaches used to determine
the data presented in this guide.

Acute Oral Toxicity (LD50)

The "Up-and-Down" procedure or the "Fixed Dose" method (OECD Guidelines 425 and 420,
respectively) are commonly employed. These methods involve administering the substance to
a small number of animals and observing them for signs of toxicity and mortality over a set
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period, typically 14 days. The LD50 value, the dose lethal to 50% of the test population, is then
calculated.

Skin and Eye Irritation

The Draize test (OECD Guideline 404 for skin and 405 for eye irritation) has historically been
used. This involves applying the substance to the skin or into the eye of a test animal (typically
a rabbit) and observing for signs of irritation such as redness, swelling, and discharge over a
period of several days. In vitro methods using reconstructed human epidermis or cornea are
now increasingly used as ethical alternatives.

In Vitro Genotoxicity and Mutagenicity Assays

Derivatives of 2'-Deoxyuridine, such as 5-ethynyl-2'-deoxyuridine (EdU) and
bromodeoxyuridine (BrdU), have been studied for their potential cytotoxic and mutagenic
effects.[6] A common assay is the hypoxanthine-guanine phosphoribosyltransferase (HPRT)
gene mutation assay in mammalian cells (e.g., Chinese hamster ovary cells).[6] This assay
measures the frequency of mutations in the HPRT gene, which confers resistance to certain
toxic purine analogues.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are crucial to minimize exposure and ensure laboratory safety.
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Exposure Occurs

If inhaled on skin in eyes If swallowed

Inhalation / Skin Conta%/ \ Eye Contact \ Ingestion

Immediately flush skin with running water Immediately flush eyes with running water Dq NOT Inducevvomlllng.
Rinse mouth with water.
for at least 15 minutes. for at least 15 minutes. Never give anything by mouth to an
Remove contaminated clothing. Remove contact lenses if present and easy to do. g 9 by

Seek medical attention if irritation persists. Seek medical attention. _ unconscious person.
Seek immediate medical attention.

Move to fresh air.
If not breathing, give artificial respiration.
Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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